Cas no 1187932-38-2 ((R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride)

• Product Name: (R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride
• CAS No: 1187932-38-2
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• MDL: MFCD11858539
• CID: 4777030
• Update Time: 2026-02-27

(R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride
• SB31492
• (3R)-3-(4-bromophenoxy)pyrrolidine hydrochloride

• MDL： MFCD11858539
• Inchi： 1S/C10H12BrNO.ClH/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-;/m1./s1
• InChI Key： FSPGQQCPSVBQPP-HNCPQSOCSA-N
• SMILES： BrC1C=CC(=CC=1)O[C@H]1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 21.3

Additional information on (R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride

Comprehensive Overview of (R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride (CAS No. 1187932-38-2)

(R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride (CAS No. 1187932-38-2) is a chiral compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine backbone and 4-bromo-phenoxy substituent, is widely studied for its role in drug discovery and development. Researchers are particularly interested in its enantiomeric purity, as the (R)-configuration often exhibits distinct biological activity compared to its (S)-counterpart.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and industrial applications. With the growing demand for chiral intermediates in the synthesis of active pharmaceutical ingredients (APIs), (R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride has become a valuable building block. Its bromophenoxy moiety also opens doors for further functionalization, aligning with trends in structure-activity relationship (SAR) studies and medicinal chemistry optimization.

In recent years, the compound has been linked to research on central nervous system (CNS) targets, reflecting broader industry interest in neuropharmacology. Questions like "How does (R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride interact with dopamine receptors?" or "What are its applications in Parkinson's disease research?" are frequently searched, highlighting its relevance to neurodegenerative disease studies. Additionally, its CAS No. 1187932-38-2 is often queried in databases for patent analysis and regulatory compliance, underscoring its commercial importance.

From a synthetic perspective, the compound's pyrrolidine ring offers versatility in scaffold hopping, a strategy popular in drug repurposing campaigns. Its 4-bromo substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are critical for fragment-based drug design. These attributes make it a staple in high-throughput screening (HTS) libraries and combinatorial chemistry workflows.

Environmental and green chemistry considerations are also shaping discussions around this compound. Researchers are exploring catalytic asymmetric synthesis routes to produce (R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride with minimal waste, addressing the demand for sustainable manufacturing. Queries like "biocatalytic approaches for (R)-pyrrolidine derivatives" or "solvent-free synthesis of bromophenoxy compounds" reflect this trend.

In summary, (R)-3-(4-Bromo-phenoxy)-pyrrolidine hydrochloride (CAS No. 1187932-38-2) stands at the intersection of chiral chemistry, drug discovery, and process innovation. Its multifaceted applications and alignment with cutting-edge research themes ensure its continued prominence in scientific literature and industrial pipelines.